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Compound of Interest

Compound Name: Bis(2,4-dichlorobenzoyl) peroxide

Cat. No.: B094600

Technical Guide: Bis(2,4-dichlorobenzoyl)
Peroxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the molecular weight and chemical formula of
Bis(2,4-dichlorobenzoyl) peroxide, a compound of interest in various industrial and research
applications.

Molecular and Physical Data

The fundamental chemical properties of Bis(2,4-dichlorobenzoyl) peroxide are summarized
in the table below. This data is essential for accurate experimental design, stoichiometric
calculations, and material characterization.

Parameter Value

Molecular Formula C14HeClaO4[1][2][3][4]

Molecular Weight 380.0 g/mol [1][2]

CAS Number 133-14-2[1]

Appearance White to pale yellow paste or powder[5]
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Structural Information

To understand the chemical reactivity and interactions of Bis(2,4-dichlorobenzoyl) peroxide,
a comprehension of its structural components is crucial. The following diagram illustrates the
logical relationship between the name of the compound and its constituent parts.
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Caption: Structural breakdown of Bis(2,4-dichlorobenzoyl) peroxide.
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This guide serves as a foundational resource for professionals engaged in research and
development activities involving Bis(2,4-dichlorobenzoyl) peroxide. For further information on
safety, handling, and specific experimental protocols, consulting a comprehensive Material
Safety Data Sheet (MSDS) is strongly recommended.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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